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Compound Focus: Ixazomib Impurity 1

CAS No.: 1201903-02-7

Cat. No.: S874361

Chemical Profile of Ixazomib Impurity 1

The table below consolidates the key identifying information for Ixazomib Impurity 1 from the search

results:
Property Details
Chemical 2,5-Dichloro-N-[2-[[(1R)-1-[(3aS,4S,6S,7aR)-hexahydro-3a,5,5-trimethyl-4,6-methano-
Name 1,3,2-benzodioxaborol-2-yl]-3-methylbutyl]Jamino]-2-oxoethyl]-benzamide [1]
CAS Number 1201903-02-7 [1] [2] [3]
Molecular C24H33BCI2N20a4 [1] [3]
Formula
Molecular 495.25 g/mol [1] [3]
Weight
Synonyms Ixazomib Impurity R; Ixazomib Impurity N1 [1]
Suppliers SynZeal, ChemicalBook suppliers, PharmAffiliates [1] [2] [3]

This impurity is described as an intermediate used in the synthesis of Ixazomib [1].
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Stability Context from Forced Degradation Studies

While specific experimental data for Impurity 1 is not available in the search results, a forced degradation
study on Ixazomib provides crucial context for how and why such impurities are formed. This information is

fundamental for setting meaningful specifications [4].

¢ Principal Degradation Pathways: The study identified oxidative deboronation and hydrolysis of
the amide bond as the main routes for Ixazomib degradation [4]. Impurity 1 is likely a precursor or
intermediate related to the boronic ester form of the drug.
¢ Stability of Ixazomib:
o In Solution: Relatively stable in neutral and acidic environments, but decomposition
accelerates at higher pH. It is also sensitive to oxidants and light [4].
o Solid-State: Ixazomib citrate is relatively resistant to heat (70 °C), heat/humidity (70 °C/75%
RH), and UV irradiation for 24 hours [4].
o Kinetics: The degradation of Ixazomib in solution follows first-order kinetics under neutral,
acidic, alkaline, and UV stress [4].

The following diagram illustrates a general workflow for impurity specification setting that you can adapt,

based on the stability information found.
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Suggested Path for Sourcing Experimental Data

The available information provides a foundation but is insufficient for a comprehensive comparison guide.

To acquire the necessary experimental data, I suggest you:
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e Contact Suppliers Directly: Reach out to the manufacturers and suppliers of this impurity, such as
those listed on SynZeal or ChemicalBook [1] [2]. They can often provide a Certificate of Analysis
(COA) which includes detailed characterization data, purity information, and sometimes analytical
method details.

e Consult Pharmacopeial Monographs: Check the official monographs for Ixazomib in the United
States Pharmacopeia (USP) or European Pharmacopoeia (Ph. Eur.). These documents may list
recognized impurities, including Impurity 1, along with their qualified acceptance criteria and standard
testing methods.

¢ Perform In-House Studies: For a definitive comparison, you may need to conduct your own forced
degradation studies following ICH guidelines (Q1A(R2) and Q1B), using a validated UHPLC-UV
method similar to the one described in the research [4]. This allows for the generation of your own
experimental data on the formation and behavior of Impurity 1 under various stress conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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